Cas no 922501-02-8 (Boronic acid, B-[4-[4-(dimethylamino)butyl]phenyl]-)

• Product Name: Boronic acid, B-[4-[4-(dimethylamino)butyl]phenyl]-
• CAS No: 922501-02-8
• Molecular Formula: C₁₂H₂₀BNO₂
• Molecular Weight: 221.1037
• MDL: MFCD10697408
• CID: 740875
• PubChem ID: 71307608

Boronic acid, B-[4-[4-(dimethylamino)butyl]phenyl]- Properties

Names and Identifiers

• Boronic acid, B-[4-[4-(dimethylamino)butyl]phenyl]-
• (4-[4-(DIMETHYLAMINO)BUTYL]PHENYL)BORONIC ACID
• [4-[4-(dimethylamino)butyl]phenyl]boronic acid
• 4-(4-(DIMETHYLAMINO)BUTYL)PHENYLBORONIC ACID
• starbld0017983
• {4-[4-(Dimethylamino)butyl]phenyl}boronic acid
• AB59535
• J-513412
• A902523
• MFCD10697408
• DTXSID00745409
• 922501-02-8
• (4-(4-(Dimethylamino)butyl)phenyl)boronic acid
• 4-[4-(Dimethylamino)butyl]phenyl}boronic acid

• MDL： MFCD10697408
• InChIKey： SDZAJVZZRHRXAF-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H20BNO2/c1-14(2)10-4-3-5-11-6-8-12(9-7-11)13(15)16/h6-9,15-16H,3-5,10H2,1-2H3
• SMILES： B(C1=CC=C(C=C1)CCCCN(C)C)(O)O

Computed Properties

• Exact Mass: 221.1587090g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 221.1587090g/mol
• Heavy Atom Count: 16
• Complexity: 180
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• LogP: 0.25070
• PSA: 43.70000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines